Cas no 2228339-43-1 (5-(quinolin-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(quinolin-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2228339-43-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6052453
• PubChem ID: 165964186
• Update Time: 2025-10-29

5-(quinolin-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(quinolin-2-yl)-1,3-oxazolidin-2-one
• EN300-1810339
• 2228339-43-1

• Inchi： 1S/C12H10N2O2/c15-12-13-7-11(16-12)10-6-5-8-3-1-2-4-9(8)14-10/h1-6,11H,7H2,(H,13,15)
• InChI Key： KPHAGGACFQAJSE-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(quinolin-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(quinolin-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228339-43-1): Properties, Applications, and Research Insights

The compound 5-(quinolin-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228339-43-1) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This quinoline-oxazolidinone hybrid combines the pharmacophoric elements of both quinoline and oxazolidinone moieties, making it a promising scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the established roles of these structural motifs in targeting disease pathways.

In recent years, the scientific community has shown growing interest in quinoline derivatives and oxazolidinone-based compounds, as evidenced by the surge in related publications and patent filings. The 5-(quinolin-2-yl)-1,3-oxazolidin-2-one structure presents an intriguing case study for medicinal chemists exploring structure-activity relationships (SAR) in heterocyclic chemistry. Its molecular weight of 214.22 g/mol and moderate lipophilicity suggest favorable drug-like properties, while the presence of hydrogen bond acceptors and donors in its oxazolidinone ring may contribute to target binding affinity.

The synthesis of CAS 2228339-43-1 typically involves the condensation of 2-quinolinecarboxaldehyde with appropriate precursors to form the oxazolidinone core. Recent advances in green chemistry approaches have enabled more efficient routes to such heterocyclic systems, addressing growing concerns about sustainable pharmaceutical manufacturing. Analytical characterization of this compound generally employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, with particular attention to the stereochemistry of the oxazolidinone moiety when applicable.

From a therapeutic perspective, the quinoline-oxazolidinone conjugate structure has shown promise in preliminary studies targeting various disease areas. While specific clinical applications of 5-(quinolin-2-yl)-1,3-oxazolidin-2-one remain under investigation, analogous compounds have demonstrated activity against resistant bacterial strains and certain cancer cell lines. This has led to increased research into its potential as a multi-target therapeutic agent, particularly in the context of drug-resistant infections and precision oncology - two areas of significant unmet medical need.

The physicochemical properties of 2228339-43-1 make it suitable for various formulation approaches. Its moderate solubility in organic solvents and limited aqueous solubility at physiological pH suggest that drug delivery optimization strategies may be required for potential therapeutic applications. Recent computational studies have explored the molecular docking potential of this scaffold with various biological targets, generating hypotheses about its mechanism of action that are currently being tested experimentally.

In material science applications, the quinoline-oxazolidinone hybrid structure has shown interesting photophysical properties that warrant further investigation. The conjugated system may offer opportunities for developing fluorescent probes or organic electronic materials, aligning with current trends in functional material design. Researchers are particularly interested in how modifications to the oxazolidinone ring might tune these properties for specific applications.

Quality control and regulatory aspects of 5-(quinolin-2-yl)-1,3-oxazolidin-2-one production follow standard pharmaceutical guidelines. The compound's stability under various conditions is an active area of study, with particular attention to potential degradation pathways of the oxazolidinone functionality. Analytical method development for this compound must account for its unique chromophoric properties stemming from the quinoline aromatic system.

The commercial availability of CAS 2228339-43-1 through specialty chemical suppliers has facilitated broader research into its applications. Current market trends show growing demand for such heterocyclic building blocks in drug discovery programs, particularly those focused on targeted therapies and combinatorial chemistry. The pricing and scalability of synthesis for this compound remain important considerations for potential industrial applications.

Future research directions for 5-(quinolin-2-yl)-1,3-oxazolidin-2-one may explore its potential in bioconjugation chemistry or as a pharmacophore in larger molecular architectures. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial research groups working on next-generation therapeutic candidates and functional materials.